Cas no 1351649-03-0 (N-{2-4-(2,4-difluorobenzoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride)

• Product Name: N-{2-4-(2,4-difluorobenzoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride
• CAS No: 1351649-03-0
• MF: C₁₈H₂₀ClF₂N₃O₂S
• MW: 415.885108947754
• CID: 6220613
• PubChem ID: 71782805
• Update Time: 2025-05-19

N-{2-4-(2,4-difluorobenzoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2,4-difluorobenzoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride
• AKOS026686199
• N-{2-[4-(2,4-DIFLUOROBENZOYL)PIPERAZIN-1-YL]ETHYL}THIOPHENE-3-CARBOXAMIDE HYDROCHLORIDE
• N-[2-[4-(2,4-difluorobenzoyl)piperazin-1-yl]ethyl]thiophene-3-carboxamide;hydrochloride
• VU0526746-1
• N-(2-(4-(2,4-difluorobenzoyl)piperazin-1-yl)ethyl)thiophene-3-carboxamide hydrochloride
• 1351649-03-0
• F5871-0891

• Inchi： 1S/C18H19F2N3O2S.ClH/c19-14-1-2-15(16(20)11-14)18(25)23-8-6-22(7-9-23)5-4-21-17(24)13-3-10-26-12-13;/h1-3,10-12H,4-9H2,(H,21,24);1H
• InChI Key： BEUMFJZQIRUYLO-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(NCCN1CCN(C(C2C=CC(=CC=2F)F)=O)CC1)=O

Computed Properties

• Exact Mass: 415.0932821g/mol
• Monoisotopic Mass: 415.0932821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{2-4-(2,4-difluorobenzoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride

N-{2-4-(2,4-difluorobenzoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride: A Comprehensive Overview

N-{2-4-(2,4-difluorobenzoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride is a complex organic compound with the CAS number 1351649-03-0. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. The molecule consists of a piperazine ring, a thiophene moiety, and a carboxamide group, which collectively contribute to its diverse functional properties.

The piperazine ring, a six-membered amine-containing structure, is a common scaffold in drug design due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted with a 2,4-difluorobenzoyl group at position 4 and an ethyl group at position 1. The ethyl group further connects to the thiophene moiety via a carboxamide linkage. This arrangement creates a highly flexible and functional structure that can potentially bind to various protein targets.

Recent studies have highlighted the importance of fluorinated aromatic rings in modulating the pharmacokinetic properties of drugs. The presence of two fluorine atoms on the benzoyl group in this compound suggests potential improvements in drug stability and bioavailability. Additionally, the thiophene ring is known for its aromaticity and electron-withdrawing properties, which can enhance the compound's ability to participate in π-π interactions with biological macromolecules.

The carboxamide group in this molecule plays a crucial role in intermolecular interactions. It can act as both a hydrogen bond donor and acceptor, making it an ideal moiety for binding to protein surfaces. This feature is particularly valuable in drug design, where such interactions are often critical for achieving high affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with their target proteins. For instance, molecular docking studies have revealed that this compound can potentially bind to G-protein coupled receptors (GPCRs) and kinase enzymes, which are key targets in the treatment of various diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and hydrochloride salt crystallization. The synthesis begins with the preparation of the piperazine derivative by reacting 1-piperazinecarboxylic acid with 2,4-difluorobenzoyl chloride under appropriate conditions. Subsequently, the thiophene carboxylic acid is converted into its corresponding acid chloride intermediate using thionyl chloride or oxalyl chloride.

The final step involves coupling the acid chloride with the piperazine derivative using an amine coupling reagent such as HATU or EDCI in the presence of a base like DIPEA or Hunig's base. The resulting amide is then converted into its hydrochloride salt by treatment with hydrochloric acid gas or concentrated HCl solution followed by crystallization from an appropriate solvent system.

From a pharmacological standpoint, this compound has shown promising results in preclinical studies targeting various disease states. For example, it has demonstrated moderate inhibitory activity against several kinases involved in cell proliferation and survival pathways. Furthermore, preliminary toxicity studies suggest that it has a favorable safety profile at therapeutic doses.

The development of such compounds underscores the importance of rational drug design strategies that integrate structural diversity with functional optimization. By leveraging advanced computational tools and experimental techniques, researchers can continue to explore novel chemical entities like N-{2-4-(2,4-difluorobenzoyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride for their therapeutic potential.